Cas no 140665-13-0 (1H-Benzimidazole, 5,7-dinitro-1-phenyl-)

• Product Name: 1H-Benzimidazole, 5,7-dinitro-1-phenyl-
• CAS No: 140665-13-0
• MF: C₁₃H₈N₄O₄
• MW: 284.227022171021
• CID: 1295717
• Update Time: 2024-08-03

1H-Benzimidazole, 5,7-dinitro-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole, 5,7-dinitro-1-phenyl-

• Inchi： 1S/C13H8N4O4/c18-16(19)10-6-11-13(12(7-10)17(20)21)15(8-14-11)9-4-2-1-3-5-9/h1-8H
• InChI Key： XGKZTKWSKHKWJM-UHFFFAOYSA-N
• SMILES： C1N(C2=CC=CC=C2)C2=C([N+]([O-])=O)C=C([N+]([O-])=O)C=C2N=1

Computed Properties

• Exact Mass: 284.05464

Experimental Properties

• Density: 1.55±0.1 g/cm3(Predicted)
• Boiling Point: 508.6±53.0 °C(Predicted)
• PSA: 104.1
• pka: 0.33±0.10(Predicted)